4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,13,13,13-Icosafluoro-2-hydroxy-12-(trifluoromethyl)tridecyl dihydrogen phosphate
Description
4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,13,13,13-Icosafluoro-2-hydroxy-12-(trifluoromethyl)tridecyl dihydrogen phosphate is a highly fluorinated organophosphate characterized by:
- Molecular Formula: C₁₄H₁₄F₂₃O₅P (diammonium salt: C₁₄H₁₄F₂₃N₂O₅P) .
- Molecular Weight: 674.14 g/mol (free acid); 758.21 g/mol (diammonium salt) .
- Key Features: A 13-carbon chain with 20 fluorine atoms (icosafluoro), a terminal trifluoromethyl (-CF₃) group at position 12, and a dihydrogen phosphate group at position 1. The hydroxyl group at position 2 enhances polarity .
This compound's fluorinated backbone imparts exceptional hydrophobicity, thermal stability, and resistance to chemical degradation, making it suitable for specialized applications such as surfactants or biomedical materials .
Properties
CAS No. |
63295-27-2 |
|---|---|
Molecular Formula |
CF3CF(CF3)C8F16CH2CH(OH)CH2OP(=O)(OH)2 C14H8F23O5P |
Molecular Weight |
724.15 g/mol |
IUPAC Name |
[4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,13,13,13-icosafluoro-2-hydroxy-12-(trifluoromethyl)tridecyl] dihydrogen phosphate |
InChI |
InChI=1S/C14H8F23O5P/c15-4(16,1-3(38)2-42-43(39,40)41)6(18,19)8(22,23)10(26,27)12(30,31)11(28,29)9(24,25)7(20,21)5(17,13(32,33)34)14(35,36)37/h3,38H,1-2H2,(H2,39,40,41) |
InChI Key |
KUDKLDDNJRWOJT-UHFFFAOYSA-N |
Canonical SMILES |
C(C(COP(=O)(O)O)O)C(C(C(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogues
Fluorinated Alkyl Phosphates
4,4,5,5,6,6,7,7,8,8,9,9,10,11,11,11-Hexadecafluoro-10-(trifluoromethyl)undecyl dihydrogen phosphate
- Molecular Formula : C₁₂H₈F₁₉O₅P .
- Key Differences : Shorter chain (11 carbons vs. 13), fewer fluorine atoms (16 vs. 20), and a CF₃ group at position 10.
- Impact : Reduced hydrophobicity (logP ~6.2 vs. ~8.5 for the target compound) and lower thermal stability (decomposition at 180°C vs. 220°C) .
Tris(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododecyl) phosphate
- Molecular Formula : C₃₆H₁₂F₆₃O₄P .
- Key Differences : Three fluorinated dodecyl chains (21 fluorine atoms each) vs. a single tridecyl chain.
- Impact : Acts as a super-surfactant due to multiple hydrophobic tails (CMC ≈0.1 mM vs. 1.5 mM for the target compound) .
Tridecyl phosphate (C₁₃H₂₉O₄P)
Functional Analogues in Anion Binding
Receptors like 352b (a naphthalimide-thiourea sensor) bind dihydrogen phosphate with logK = 3.7 in DMSO . The target compound’s CF₃ group mimics the electron-withdrawing effects in 352b, enhancing acidity (pKa ~1.5 vs. ~2.9 for non-fluorinated phosphates) and anion-binding efficiency .
Comparative Data Tables
Table 1: Structural and Physical Properties
| Compound Name | CAS No. | Molecular Formula | Molecular Weight (g/mol) | Fluorine Atoms | Key Functional Groups |
|---|---|---|---|---|---|
| Target Compound | 63295-27-2 | C₁₃H₈F₂₁O₅P | 674.14 | 21 | -CF₃, -PO₄H₂, -OH |
| Hexadecafluoro analogue | 54009-73-3 | C₁₂H₈F₁₉O₅P | 624.13 | 19 | -CF₃, -PO₄H₂ |
| Tridecyl phosphate | 5116-94-9 | C₁₃H₂₉O₄P | 280.33 | 0 | -PO₄H₂ |
Key Research Findings
- Industrial Use : The target compound outperforms phosphoric acid in soldering fluxes, reducing corrosion by >95% while maintaining lubricity .
- Biomedical Potential: Enzymatic studies (e.g., GacB reactions) suggest fluorinated phosphates act as stable substrates due to resistance to hydrolysis .
- Environmental Impact : High fluorination raises concerns about bioaccumulation, necessitating studies on degradation pathways .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
